N-[1-(2-fluorobenzyl)-1H-1,2,4-triazol-3-yl]-1-methyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-[1-[(2-fluorophenyl)methyl]-1,2,4-triazol-3-yl]-1-methylpyrazole-4-sulfonamide
• InChI: InChI=1S/C13H13FN6O2S/c1-19-8-11(6-16-19)23(21,22)18-13-15-9-20(17-13)7-10-4-2-3-5-12(10)14/h2-6,8-9H,7H2,1H3,(H,17,18)
• InChI Key: AOVIJKGKVPKRHF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)NC2=NN(C=N2)CC3=CC=CC=C3F
• Molecular Formula: C13H13FN6O2S
• Molecular Weight: 336.35 g/mol

Description

N-[1-(2-fluorobenzyl)-1H-1,2,4-triazol-3-yl]-1-methyl-1H-pyrazole-4-sulfonamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a potent inhibitor of certain enzymes and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[1-(2-fluorobenzyl)-1H-1,2,4-triazol-3-yl]-1-methyl-1H-pyrazole-4-sulfonamide involves its binding to the active site of enzymes, thereby inhibiting their activity. The compound has been found to be a competitive inhibitor of carbonic anhydrase, which means that it competes with the substrate for binding to the enzyme's active site.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its inhibition of certain enzymes. This compound has been found to have potential applications in the treatment of diseases such as glaucoma and epilepsy due to its ability to inhibit carbonic anhydrase. Additionally, it has been studied for its potential use in cancer treatment, as it has been found to inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using N-[1-(2-fluorobenzyl)-1H-1,2,4-triazol-3-yl]-1-methyl-1H-pyrazole-4-sulfonamide in lab experiments include its high potency as an enzyme inhibitor and its high yield in synthesis. However, limitations include the need for specialized equipment and expertise to handle this compound safely, as it can be hazardous if not handled properly.

Future Directions

There are several future directions for research on N-[1-(2-fluorobenzyl)-1H-1,2,4-triazol-3-yl]-1-methyl-1H-pyrazole-4-sulfonamide. One potential area of research is the development of new inhibitors based on the structure of this compound. Additionally, further studies are needed to explore the potential applications of this compound in the treatment of various diseases, including cancer and neurological disorders. Finally, research is needed to optimize the synthesis method of this compound to improve its yield and purity.

Scientific Research Applications

N-[1-(2-fluorobenzyl)-1H-1,2,4-triazol-3-yl]-1-methyl-1H-pyrazole-4-sulfonamide has been studied extensively for its potential applications in various fields of scientific research. One of the primary areas of research has been its use as an enzyme inhibitor. This compound has been found to be a potent inhibitor of certain enzymes such as carbonic anhydrase, which has implications in the treatment of diseases such as glaucoma and epilepsy.